molecular formula C14H18O2 B8346120 Ethyl 5-phenyl-3-methyl-2-pentenoate CAS No. 70319-43-6

Ethyl 5-phenyl-3-methyl-2-pentenoate

Cat. No.: B8346120
CAS No.: 70319-43-6
M. Wt: 218.29 g/mol
InChI Key: ZOVILSKYYXJJFU-UHFFFAOYSA-N
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Description

Ethyl 5-phenyl-3-methyl-2-pentenoate is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

70319-43-6

Molecular Formula

C14H18O2

Molecular Weight

218.29 g/mol

IUPAC Name

ethyl 3-methyl-5-phenylpent-2-enoate

InChI

InChI=1S/C14H18O2/c1-3-16-14(15)11-12(2)9-10-13-7-5-4-6-8-13/h4-8,11H,3,9-10H2,1-2H3

InChI Key

ZOVILSKYYXJJFU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=C(C)CCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Ethyl diethylphosphonoacetate (1.67 g, 7.42 mmol) was added dropwise to a solution of potassium tert-butoxide (0.83 g, 7.42 mmol) in tetrahydrofuran (10 ml), followed by stirring at room temperature for 10 minutes. Then, a solution of benzylacetone (1.00 g, 6.75 mmol) in tetrahydrofuran (10 ml) was added drop-wise thereto, and the resulting mixture was stirred at room temperature for 1 hour and then heated under reflux for another 1 hour. The reaction mixture was poured into a 5% aqueous potassium hydrogensulfate solution and extracted with ethyl acetate. The extract solution was washed with water and an aqueous sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to obtain 1.82 g of ethyl 5-phenyl-3-methyl-2-pentenoate.
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